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Compound of Interest

Compound Name: Sumatrol

Cat. No.: B192465

A comprehensive review of available scientific and commercial literature reveals that
"Sumatrol” is documented as a selective herbicide and not a compound intended for
therapeutic use in humans or animals. Consequently, the creation of a comparison guide
benchmarking its performance in various assay formats for a drug development audience is not
feasible due to the absence of relevant data.

Initial searches for "Sumatrol” identified a chemical compound with CAS number 82-10-0.[1][2]
This substance is described as a selective herbicide designed to inhibit enzymatic pathways
crucial for the growth of broadleaf weeds and grasses.[1] Its applications are primarily in
agricultural and horticultural settings for weed control.[1]

Further investigation into scientific databases and literature yielded no information on
Sumatrol's mechanism of action or performance in biological assays relevant to drug discovery
and development. There is no publicly available data on its effects on mammalian signaling
pathways, nor are there any studies comparing its performance in different assay formats as
requested.

It is important to distinguish "Sumatrol” the herbicide from "Sumetrol,” a brand name for a
combination antibiotic medication containing Sulfamethoxazole and Trimethoprim.[3] Sumetrol
is used to treat a variety of bacterial infections and is unrelated to the chemical compound
Sumatrol.[3]

Given that Sumatrol is a herbicide, there are no established experimental protocols or
performance benchmarks within the context of drug development. The core requirements for
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this comparison guide, including quantitative data tables, detailed experimental methodologies,
and signaling pathway diagrams relevant to researchers, scientists, and drug development
professionals, cannot be fulfilled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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